Cas no 73147-89-4 (Pyridine, 2-(2-butoxyethyl)-)
Pyridine, 2-(2-butoxyethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-(2-butoxyethyl)-
- 2-(2-Butoxyethyl)pyridine
-
- Inchi: 1S/C11H17NO/c1-2-3-9-13-10-7-11-6-4-5-8-12-11/h4-6,8H,2-3,7,9-10H2,1H3
- InChI Key: QRDKXQFMMLKQLI-UHFFFAOYSA-N
- SMILES: C1(CCOCCCC)=NC=CC=C1
Pyridine, 2-(2-butoxyethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AN HUI ZE SHENG Technology Co., Ltd. | PH007371-25mg |
73147-89-4 | 25mg |
¥2041.72 | 2023-09-15 |
Pyridine, 2-(2-butoxyethyl)- Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Pyridine, 2-(2-butoxyethyl)-
Pyridine, 2-(2-butoxyethyl)- (CAS No. 73147-89-4): A Comprehensive Overview in Modern Chemical Research
Pyridine, 2-(2-butoxyethyl)-, identified by its chemical abstracts service number CAS No. 73147-89-4, is a significant compound in the realm of chemical and pharmaceutical research. This compound, featuring a pyridine core substituted with a butoxyethyl group, has garnered attention due to its versatile applications and potential in various biochemical pathways. The unique structural configuration of Pyridine, 2-(2-butoxyethyl)- makes it a valuable intermediate in synthesizing complex molecules, particularly in the development of novel therapeutic agents.
The butoxyethyl moiety attached to the pyridine ring introduces hydrophilicity and enhances solubility, making this compound particularly useful in drug formulation and delivery systems. Recent studies have highlighted its role in enhancing the bioavailability of active pharmaceutical ingredients (APIs) by improving solubility and permeability across biological membranes. This property is especially crucial in the design of oral medications where poor solubility often limits therapeutic efficacy.
In the context of medicinal chemistry, Pyridine, 2-(2-butoxyethyl)- has been explored as a key building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, its structural framework has been utilized in the development of compounds that interact with enzymes involved in metabolic disorders and neurodegenerative diseases. The pyridine ring itself is a well-known pharmacophore, frequently found in bioactive molecules due to its ability to form hydrogen bonds and coordinate with metal ions, enhancing binding affinity to biological targets.
Recent advancements in computational chemistry have further elucidated the potential of CAS No. 73147-89-4 in drug discovery. Molecular docking studies have demonstrated that derivatives of this compound can effectively bind to protein targets associated with cancer and inflammation. The butoxyethyl group not only improves solubility but also modulates pharmacokinetic properties, making it an attractive candidate for further optimization.
The synthesis of Pyridine, 2-(2-butoxyethyl)- involves multi-step organic reactions, typically starting from commercially available pyridine derivatives and butylating agents. The introduction of the butoxyethyl group is often achieved through nucleophilic substitution or etherification reactions, which require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as flow chemistry and catalytic processes, have been employed to enhance efficiency and scalability.
In pharmaceutical applications, the compound's ability to act as a prodrug or co-solvent has been investigated extensively. Prodrug formulations leveraging this compound have shown promise in improving the delivery of poorly water-soluble drugs by enhancing their dissolution rate. Additionally, its use as a co-solvent in formulation development has helped overcome issues related to drug crystallization and stability.
The environmental impact and safety profile of CAS No. 73147-89-4 are also critical considerations in its application. Studies have assessed its biodegradability and toxicity profiles to ensure that its use does not pose significant environmental risks. Efforts have been made to develop greener synthetic routes that minimize waste generation and hazardous byproducts, aligning with global sustainability goals.
The future prospects of are vast, with ongoing research exploring its potential in emerging fields such as precision medicine and targeted therapy. Its structural flexibility allows for further derivatization into novel analogs with tailored properties for specific therapeutic applications. Collaborative efforts between academia and industry are expected to drive innovation in this area, leading to breakthroughs in drug development.
In conclusion, Pyridine, 2-(2-butoxyethyl)- (CAS No. 73147-89-4) represents a cornerstone compound in modern chemical research with significant implications for pharmaceutical innovation. Its unique structural features and functional properties make it indispensable in the synthesis of bioactive molecules and the development of advanced drug delivery systems. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an even greater role in addressing complex medical challenges.
73147-89-4 (Pyridine, 2-(2-butoxyethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)